Cas no 714262-93-8 (3-{2-[4-(3-nitrobenzoyl)piperazin-1-yl]ethyl}-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene-2,4-dione)

3-{2-[4-(3-nitrobenzoyl)piperazin-1-yl]ethyl}-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene-2,4-dione structure
714262-93-8 structure
Product Name:3-{2-[4-(3-nitrobenzoyl)piperazin-1-yl]ethyl}-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene-2,4-dione
CAS No:714262-93-8
MF:C25H22N4O5
MW:458.465985774994
CID:5809484
PubChem ID:2964710
Update Time:2023-11-21

3-{2-[4-(3-nitrobenzoyl)piperazin-1-yl]ethyl}-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2-[2-[4-(3-nitrobenzoyl)piperazin-1-yl]ethyl]benzo[de]isoquinoline-1,3-dione
    • 3-{2-[4-(3-nitrobenzoyl)piperazin-1-yl]ethyl}-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene-2,4-dione
    • AKOS002268702
    • F1677-0113
    • 714262-93-8
    • 2-(2-(4-(3-nitrobenzoyl)piperazin-1-yl)ethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione
    • Inchi: 1S/C25H22N4O5/c30-23(18-6-1-7-19(16-18)29(33)34)27-13-10-26(11-14-27)12-15-28-24(31)20-8-2-4-17-5-3-9-21(22(17)20)25(28)32/h1-9,16H,10-15H2
    • InChI Key: ZPBCFZIRIFDUGN-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C3C(C=CC=C3C(=O)N1CCN1CCN(C(=O)C3=CC=CC([N+]([O-])=O)=C3)CC1)=CC=C2

Computed Properties

  • Exact Mass: 458.15901982g/mol
  • Monoisotopic Mass: 458.15901982g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 4
  • Complexity: 791
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 107Ų

3-{2-[4-(3-nitrobenzoyl)piperazin-1-yl]ethyl}-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene-2,4-dione Pricemore >>

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F1677-0113-2μmol
3-{2-[4-(3-nitrobenzoyl)piperazin-1-yl]ethyl}-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene-2,4-dione
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F1677-0113-20μmol
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F1677-0113-1mg
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F1677-0113-2mg
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F1677-0113-3mg
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F1677-0113-4mg
3-{2-[4-(3-nitrobenzoyl)piperazin-1-yl]ethyl}-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene-2,4-dione
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F1677-0113-5mg
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F1677-0113-10mg
3-{2-[4-(3-nitrobenzoyl)piperazin-1-yl]ethyl}-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene-2,4-dione
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